Tert-butyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

• IUPAC Name: tert-butyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• InChI: InChI=1S/C15H18F3NO2/c1-14(2,3)21-13(20)11-8-19-7-10-9(11)5-4-6-12(10)15(16,17)18/h4-6,11,19H,7-8H2,1-3H3
• InChI Key: PJSQNKLBZDKFQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CNCC2=C1C=CC=C2C(F)(F)F
• Molecular Formula: C15H18F3NO2
• Molecular Weight: 301.30 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethyl groups are often introduced into organic compounds through transition metal-mediated trifluoromethylation reactions. These reactions typically involve the use of a trifluoromethylating reagent and a transition metal catalyst.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the trifluoromethyl, tert-butyl, and carboxylate ester groups. Trifluoromethyl groups are known to be quite reactive and can participate in various types of chemical reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions. Material Safety Data Sheets (MSDS) would provide the most accurate information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.